Cas no 80712-31-8 (N-(dimethylcarbamoyl)-4-(4-methoxyphenyl)-N-methylpiperazine-1-carboxamide)

• Product Name: N-(dimethylcarbamoyl)-4-(4-methoxyphenyl)-N-methylpiperazine-1-carboxamide
• CAS No: 80712-31-8
• MF: C₁₆H₂₄N₄O₃
• MW: 320.386763572693
• CID: 1801801
• PubChem ID: 3066954
• Update Time: 2025-04-21

N-(dimethylcarbamoyl)-4-(4-methoxyphenyl)-N-methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(dimethylcarbamoyl)-4-(4-methoxyphenyl)-N-methylpiperazine-1-carboxamide
• 1-(p-Methoxyphenyl)-4-(2,4,4-trimethylallophanoyl)piperazine
• DTXSID40230541
• N-((Dimethylamino)carbonyl)-4-(4-methoxyphenyl)-N-methyl-1-piperazinecarboxamide
• 80712-31-8
• 1-Piperazinecarboxamide, N-((dimethylamino)carbonyl)-4-(4-methoxyphenyl)-N-methyl-

• Inchi： 1S/C16H24N4O3/c1-17(2)15(21)18(3)16(22)20-11-9-19(10-12-20)13-5-7-14(23-4)8-6-13/h5-8H,9-12H2,1-4H3
• InChI Key： ZIDDXFYEFIFTNI-UHFFFAOYSA-N
• SMILES： O=C(N(C(N(C)C)=O)C)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 320.18484064g/mol
• Monoisotopic Mass: 320.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.3Ų